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Compound of Interest

Compound Name: Acetyl butyrate

Cat. No.: B12692033 Get Quote

Essential Safety and Handling Guide for Acetyl
Butyrate
Disclaimer: No specific Safety Data Sheet (SDS) for Acetyl Butyrate is readily available. The

following guidance is based on the general properties of organic esters and data from

structurally similar compounds like butyl butyrate and ethyl butyrate. It is crucial to supplement

this information with your institution's specific safety protocols and to handle the substance with

caution, assuming it may be hazardous.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling Acetyl Butyrate. The procedural, step-

by-step guidance is designed to directly answer specific operational questions, ensuring a safe

laboratory environment.

Physicochemical and Hazard Information (Inferred)
Acetyl Butyrate is an ester that should be handled with care. Based on similar compounds, it

is likely to be a flammable liquid and may cause irritation to the skin, eyes, and respiratory tract.

Table 1: Comparative Physicochemical Properties of Similar Esters
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Property Butyl Butyrate Ethyl Butyrate

Molecular Formula C8H16O2 C6H12O2

Molecular Weight 144.21 g/mol 116.16 g/mol

Appearance Light yellow liquid Colorless liquid

Odor Sweet Pineapple-like

Boiling Point 164 - 165 °C 120 - 121 °C

Flash Point 49 °C 26 °C

Solubility Insoluble in water Slightly soluble in water

Source: Information synthesized from publicly available SDS for Butyl Butyrate and Ethyl

Butyrate.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Acetyl Butyrate.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Specific Recommendations

Eye/Face Protection
Chemical safety goggles or a full face shield

where splashing is possible.[1]

Hand Protection

Chemical-resistant gloves such as Nitrile or

Butyl rubber.[1][2] Regularly inspect gloves for

any signs of wear or contamination.

Body Protection

A laboratory coat must be worn and kept closed.

[3] For larger quantities, a chemical-resistant

apron is recommended.[2]

Respiratory Protection

All handling should be performed in a well-

ventilated area, preferably under a chemical

fume hood to minimize inhalation of vapors.[4]

Operational and Disposal Plans
Handling and Storage Protocol:

Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[4]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not inhale vapors.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools.[5]

Hygiene: Wash hands thoroughly after handling.[3]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]

Spill Cleanup Procedure:

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.
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Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth. Do

not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal Plan:

All waste containing Acetyl Butyrate, including unused material, contaminated solvents, and

disposable labware (e.g., pipette tips, gloves), must be treated as hazardous chemical waste.

[7]

Segregation: Dispose of in a designated "Organic Liquid" or "Halogenated Organic Waste"

container, depending on institutional guidelines.[4][5]

Labeling: Ensure the waste container is properly labeled with the contents.

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

[7] Do not pour down the drain.[4]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately.

Table 3: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[8][9]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing.[8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[10]

Seek immediate medical attention.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Acetyl Butyrate in a

laboratory setting.
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Caption: Workflow for the safe handling of Acetyl Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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